CPI-CDPI(2)
CPI-CDPI(2)
Brand Name:
Vulcanchem
CAS No.:
114251-19-3
VCID:
VC0056850
InChI:
InChI=1S/C35H29N7O4/c1-16-14-37-31-28(43)12-29-35(30(16)31)13-17(35)15-42(29)33(45)25-11-20-18-6-8-40(26(18)4-2-22(20)39-25)32(44)24-10-21-19-7-9-41(34(36)46)27(19)5-3-23(21)38-24/h2-5,10-12,14,17,37-39H,6-9,13,15H2,1H3,(H2,36,46)/t17-,35+/m1/s1
SMILES:
CC1=CNC2=C1C34CC3CN(C4=CC2=O)C(=O)C5=CC6=C(N5)C=CC7=C6CCN7C(=O)C8=CC9=C(N8)C=CC1=C9CCN1C(=O)N
Molecular Formula:
C35H29N7O4
Molecular Weight:
611.6 g/mol
CPI-CDPI(2)
CAS No.: 114251-19-3
Main Products
VCID: VC0056850
Molecular Formula: C35H29N7O4
Molecular Weight: 611.6 g/mol
| CAS No. | 114251-19-3 |
|---|---|
| Product Name | CPI-CDPI(2) |
| Molecular Formula | C35H29N7O4 |
| Molecular Weight | 611.6 g/mol |
| IUPAC Name | 2-[2-[(1R,12S)-3-methyl-7-oxo-5,10-diazatetracyclo[7.4.0.01,12.02,6]trideca-2(6),3,8-triene-10-carbonyl]-7,8-dihydro-3H-pyrrolo[3,2-e]indole-6-carbonyl]-7,8-dihydro-3H-pyrrolo[3,2-e]indole-6-carboxamide |
| Standard InChI | InChI=1S/C35H29N7O4/c1-16-14-37-31-28(43)12-29-35(30(16)31)13-17(35)15-42(29)33(45)25-11-20-18-6-8-40(26(18)4-2-22(20)39-25)32(44)24-10-21-19-7-9-41(34(36)46)27(19)5-3-23(21)38-24/h2-5,10-12,14,17,37-39H,6-9,13,15H2,1H3,(H2,36,46)/t17-,35+/m1/s1 |
| Standard InChIKey | SNYJVTXPSXNUSZ-FXTIPPFDSA-N |
| Isomeric SMILES | CC1=CNC2=C1[C@@]34C[C@@H]3CN(C4=CC2=O)C(=O)C5=CC6=C(N5)C=CC7=C6CCN7C(=O)C8=CC9=C(N8)C=CC1=C9CCN1C(=O)N |
| SMILES | CC1=CNC2=C1C34CC3CN(C4=CC2=O)C(=O)C5=CC6=C(N5)C=CC7=C6CCN7C(=O)C8=CC9=C(N8)C=CC1=C9CCN1C(=O)N |
| Canonical SMILES | CC1=CNC2=C1C34CC3CN(C4=CC2=O)C(=O)C5=CC6=C(N5)C=CC7=C6CCN7C(=O)C8=CC9=C(N8)C=CC1=C9CCN1C(=O)N |
| Synonyms | CPI-CDPI(2) CPI-CDPI2 |
| PubChem Compound | 159541 |
| Last Modified | Nov 11 2021 |
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